(E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide

• IUPAC Name: (E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide
• InChI: InChI=1S/C20H21Cl2N3O/c1-15(13-20(26)23-18-4-2-3-17(22)14-18)24-9-11-25(12-10-24)19-7-5-16(21)6-8-19/h2-8,13-14H,9-12H2,1H3,(H,23,26)/b15-13+
• InChI Key: CUYVYCUZMJGYBK-FYWRMAATSA-N
• Canonical SMILES: CC(=CC(=O)NC1=CC(=CC=C1)Cl)N2CCN(CC2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C/C(=C\C(=O)NC1=CC(=CC=C1)Cl)/N2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H21Cl2N3O
• Molecular Weight: 390.3 g/mol
• CAS No.: 306977-28-6

Description

(E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide is a synthetic organic compound known for its unique chemical structure and potential applications in various fields. This compound features a piperazine ring substituted with chlorophenyl groups, making it an interesting subject for chemical and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide typically involves the following steps:

Formation of the Piperazine Ring: The piperazine ring is synthesized through a cyclization reaction involving ethylenediamine and a suitable dihalide.

Substitution with Chlorophenyl Groups: The piperazine ring is then substituted with chlorophenyl groups using a nucleophilic aromatic substitution reaction.

Formation of the Enamide: The final step involves the formation of the enamide by reacting the substituted piperazine with an appropriate acyl chloride under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems and advanced purification techniques such as chromatography and crystallization are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

(E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenyl groups can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted piperazines with various functional groups.

Scientific Research Applications

(E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets such as enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(3-chlorophenyl)-4-(4-chlorophenyl)piperazine: Similar structure but lacks the enamide group.

N-(4-chlorophenyl)piperazine: A simpler structure with only one chlorophenyl group.

Uniqueness

(E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide is unique due to its combination of a piperazine ring with chlorophenyl groups and an enamide moiety. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.